1-(3,4-dimethoxyphenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)cyclopentanecarboxamide

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C25H29N3O4/c1-17-22(23(29)28(27(17)2)19-10-6-5-7-11-19)26-24(30)25(14-8-9-15-25)18-12-13-20(31-3)21(16-18)32-4/h5-7,10-13,16H,8-9,14-15H2,1-4H3,(H,26,30)
• InChI Key: FOHOILWURROGSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C3(CCCC3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H29N3O4
• Molecular Weight: 435.5 g/mol

Description

1-(3,4-dimethoxyphenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C25H29N3O4 and its molecular weight is 435.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 435.21580641 g/mol and the complexity rating of the compound is 740. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structure Analysis

The compound 1-(3,4-dimethoxyphenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)cyclopentanecarboxamide and its derivatives have been extensively studied for their synthesis and structural analysis. For instance, Saeed et al. (2020) reported the synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations of new antipyrine derivatives, highlighting the importance of intermolecular interactions in these compounds (Saeed et al., 2020). Similarly, Prabhuswamy et al. (2016) synthesized a related compound, detailing its crystal structure and molecular interactions (Prabhuswamy et al., 2016).

Heterocyclic Synthesis

The compound is also a key intermediate in the synthesis of various heterocyclic compounds. Fadda et al. (2012) utilized a similar structure for the synthesis of new pyrazole, pyridine, and pyrimidine derivatives, highlighting its utility in heterocyclic chemistry (Fadda et al., 2012).

Antimicrobial and Anticancer Properties

Several studies have investigated the antimicrobial and anticancer properties of compounds derived from this chemical structure. For instance, Ghorab et al. (2014) explored the anticancer activity of 4-aminoantipyrine-based heterocycles against human tumor breast cancer cell lines (Ghorab et al., 2014). Bondock et al. (2008) synthesized new heterocycles incorporating the antipyrine moiety and evaluated their antimicrobial activities (Bondock et al., 2008).

Applications in Medicinal Chemistry

The role of such compounds in medicinal chemistry is significant, as demonstrated by Saeed et al. (2015), who synthesized benzamide derivatives with potential biological applications and screened them against various enzymes (Saeed et al., 2015). This demonstrates the compound's potential in developing new pharmacological agents.